![molecular formula C11H12N2O2 B2676764 2-[(Cyclopropylcarbonyl)amino]benzamide CAS No. 433956-82-2](/img/structure/B2676764.png)
2-[(Cyclopropylcarbonyl)amino]benzamide
Overview
Description
“2-[(Cyclopropylcarbonyl)amino]benzamide” is a chemical compound with the linear formula C11H12N2O2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of benzamide derivatives, such as “2-[(Cyclopropylcarbonyl)amino]benzamide”, can be achieved through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . This method is considered green, rapid, mild, and highly efficient .Molecular Structure Analysis
The linear formula of “2-[(Cyclopropylcarbonyl)amino]benzamide” is C11H12N2O2 . The molecular weight is 204.23 .Scientific Research Applications
- Researchers have explored the potential of 2-[(Cyclopropylcarbonyl)amino]benzamide as an anticancer agent. Its ability to inhibit specific enzymes or pathways involved in cancer cell growth and survival has been studied .
- The compound has shown promise as an anti-inflammatory agent. It may modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis and inflammatory bowel diseases .
- Studies suggest that 2-[(Cyclopropylcarbonyl)amino]benzamide could have neuroprotective properties. It may enhance neuronal survival and reduce oxidative stress .
- The compound has been evaluated for its antioxidant capacity. It scavenges free radicals and protects cells from oxidative damage .
- 2-[(Cyclopropylcarbonyl)amino]benzamide has demonstrated antibacterial and antifungal effects in vitro .
Anticancer Properties
Anti-inflammatory Effects
Neuroprotection and Neurodegenerative Diseases
Antioxidant Activity
Antibacterial and Antifungal Properties
Enzyme Inhibition Studies
Safety And Hazards
The safety data sheet for benzamide suggests that it is harmful if swallowed and suspected of causing genetic defects . It is advised to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to use personal protective equipment as required .
properties
IUPAC Name |
2-(cyclopropanecarbonylamino)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c12-10(14)8-3-1-2-4-9(8)13-11(15)7-5-6-7/h1-4,7H,5-6H2,(H2,12,14)(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKWIFUXOIWLKPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CC=CC=C2C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Cyclopropylcarbonyl)amino]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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